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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B7737400 Get Quote

Technical Support Center: Disperse Violet 1
Sublimation
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on temperature optimization for the sublimation of

Disperse Violet 1.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for the sublimation of Disperse Violet 1?

A1: The optimal temperature for sublimation is a balance between achieving a reasonable

sublimation rate and preventing thermal decomposition. For Disperse Violet 1, a starting

temperature of around 220°C under a high vacuum (≤ 100 Pa) is recommended. The ideal

temperature may need to be optimized for your specific experimental setup and desired purity.

Q2: What is the melting point of Disperse Violet 1 and why is it important for sublimation?

A2: The melting point of Disperse Violet 1 is approximately 266-270°C.[1] Sublimation should

be carried out below the melting point to ensure a true solid-to-gas phase transition, which is

crucial for effective purification.

Q3: What level of vacuum is required for efficient sublimation of Disperse Violet 1?
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A3: A high vacuum (≤ 100 Pa or <1 mmHg) is highly recommended. A high vacuum significantly

increases the rate of sublimation at a given temperature, allowing the process to be carried out

at lower temperatures and reducing the risk of thermal degradation.[2]

Q4: Can Disperse Violet 1 decompose during sublimation?

A4: Yes, like many organic compounds, Disperse Violet 1 can decompose at elevated

temperatures. While specific thermal decomposition data for Disperse Violet 1 is not readily

available, it is crucial to carefully control the temperature and use a high vacuum to minimize

the risk of degradation. The autoignition temperature is reported to be above 400°C.

Q5: How does the purity of the starting material affect the sublimation process?

A5: The purity of the starting material can impact the efficiency of sublimation. Impurities can

sometimes lower the melting point or decompose at the sublimation temperature, leading to

contamination of the final product. It is recommended to use Disperse Violet 1 with the highest

possible initial purity.
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Issue Possible Cause(s) Recommended Solution(s)

No or very slow sublimation
1. Temperature is too low.2.

Vacuum is insufficient.

1. Gradually increase the

temperature in small

increments (e.g., 5-10°C), not

exceeding the melting point.2.

Check the vacuum system for

leaks. Ensure the vacuum

pump is operating correctly

and can achieve the required

pressure.

Material is melting instead of

subliming

1. Temperature is too high.2.

Heating rate is too fast.

1. Reduce the temperature to

below the melting point of

Disperse Violet 1 (~266-

270°C).2. Decrease the

heating rate to allow for a

gradual phase transition.

Low yield of sublimed product

1. Sublimation time is too

short.2. Condenser surface is

not cold enough.3.

Decomposition of the sample.

1. Increase the duration of the

sublimation process.2. Ensure

the cold finger or condenser is

adequately cooled throughout

the experiment.3. Lower the

sublimation temperature and

ensure a high vacuum to

prevent degradation.

Sublimed product is discolored

or appears impure

1. Starting material has volatile

impurities.2. Sublimation

temperature is too high,

causing decomposition.3. The

vacuum system is

contaminated.

1. Consider pre-purifying the

starting material by another

method (e.g., recrystallization)

if possible.2. Lower the

sublimation temperature.3.

Clean the sublimation

apparatus thoroughly before

use.
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Product is collecting on the

walls of the apparatus instead

of the cold finger

1. The temperature gradient

within the apparatus is not

optimal.2. The cold finger is

not positioned correctly.

1. Ensure the heating is

localized to the bottom of the

apparatus where the sample is

located.2. Position the cold

finger as close as possible to

the sample without touching it.

Data Presentation
Table 1: Physical and Chemical Properties of Disperse Violet 1

Property Value Reference(s)

Chemical Formula C₁₄H₁₀N₂O₂ [3]

Molecular Weight 238.24 g/mol [3]

Appearance Dark violet to black powder [3][4]

Melting Point 266-270 °C [1]

Vapor Pressure <1 hPa at 25 °C

Autoignition Temperature >400 °C

Table 2: Illustrative Sublimation Parameters and Expected Outcomes for Disperse Violet 1

This table provides hypothetical data to illustrate the general relationship between sublimation

parameters. Optimal conditions should be determined experimentally.
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Temperature
(°C)

Pressure (Pa) Time (hours)
Expected Yield
(%)

Expected
Purity

200 100 6 Low High

220 100 4 Moderate Very High

240 100 2 High

High (risk of

some

decomposition)

220 500 6 Low Moderate

Experimental Protocols
Protocol 1: Determination of Optimal Sublimation
Temperature
This protocol describes a method to determine the optimal sublimation temperature for

Disperse Violet 1 using a standard laboratory vacuum sublimation apparatus.

Materials:

Disperse Violet 1 (high purity)

Vacuum sublimation apparatus (including sublimation tube, cold finger, and vacuum adapter)

High-vacuum pump

Heating mantle or oil bath

Temperature controller and thermocouple

Cold trap (e.g., with liquid nitrogen or dry ice/acetone)

Analytical balance

Procedure:
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Apparatus Setup:

Thoroughly clean and dry all glassware.

Place a small, accurately weighed amount of Disperse Violet 1 (e.g., 100 mg) into the

bottom of the sublimation tube.

Insert the cold finger into the sublimation tube, ensuring it does not touch the sample.

Connect the apparatus to the high-vacuum line with a cold trap in between the apparatus

and the pump.

Evacuation:

Start the vacuum pump and evacuate the system to the desired pressure (e.g., ≤ 100 Pa).

Check for leaks.

Heating and Sublimation:

Once the desired vacuum is reached and stable, begin heating the sublimation tube using

a heating mantle or oil bath.

Start at a conservative temperature (e.g., 180°C) and gradually increase the temperature

in increments of 10°C every 30-60 minutes.

Monitor the sample and the cold finger. Note the temperature at which sublimation begins

(i.e., when the first crystals appear on the cold finger).

Continue to slowly increase the temperature to find a rate of sublimation that is practical

without causing the material to darken, which would indicate decomposition.

Collection and Analysis:

Once a suitable temperature is identified, maintain it for a set period (e.g., 2-4 hours) to

collect a sufficient amount of product.

After the sublimation is complete, turn off the heater and allow the apparatus to cool to

room temperature under vacuum.
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Carefully and slowly vent the system to atmospheric pressure.

Remove the cold finger and scrape the purified crystals onto a pre-weighed piece of

glassine paper.

Determine the yield and analyze the purity of the sublimed Disperse Violet 1 (e.g., by

melting point, HPLC, or spectroscopy).

Mandatory Visualization
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Caption: Experimental workflow for the vacuum sublimation of Disperse Violet 1.
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Caption: Troubleshooting logic for common issues in Disperse Violet 1 sublimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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